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molecular formula C6H11N3O B8772204 3-(tert-butyl)-1H-1,2,4-triazol-5(4H)-one CAS No. 934-50-9

3-(tert-butyl)-1H-1,2,4-triazol-5(4H)-one

Cat. No. B8772204
CAS RN: 934-50-9
M. Wt: 141.17 g/mol
InChI Key: OKQNZAYRTHMWOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09193719B2

Procedure details

Semicarbazide hydrochloride (25.0 g, 224 mmol) was dissolved in water (200 mL). NaHCO3 (40.0 g, 476 mmol) was slowly added to the solution over 30 min at RT followed by the addition of trimethylacetyl chloride (30.0 g, 249 mmol). The mixture was stirred at RT for 12 h. Solids were collected by filtration, washed with cold water, and dried in vacuo. A solution of NaOH (20.0 g, 500 mmol) in water (200 mL) was added. The mixture was stirred at 100° C. for 2 h, cooled with an ice-bath, and neutralized by the drop-wise addition of concentrated HCl. The solids were collected by filtration, washed with water, and dried in vacuo to afford 3-(tert-butyl)-1H-1,2,4-triazol-5(4H)-one (19.6 g, 61.9%) as a white solid. 1H NMR (400 MHz, DMSO-d6): δ 11.26 (s, 1H), 11.04 (s, 1H), 1.16 (s, 9H); MS (ESI) m/z: 142.1 (M+H+).
Name
Semicarbazide hydrochloride
Quantity
25 g
Type
reactant
Reaction Step One
Name
water
Quantity
200 mL
Type
solvent
Reaction Step One
Name
NaHCO3
Quantity
40 g
Type
reactant
Reaction Step Two
Name
trimethylacetyl chloride
Quantity
30 g
Type
reactant
Reaction Step Three
Name
NaOH
Quantity
20 g
Type
reactant
Reaction Step Four
Name
water
Quantity
200 mL
Type
solvent
Reaction Step Four
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
3-(tert-butyl)-1H-1,2,4-triazol-5(4H)-one
Yield
61.9%

Identifiers

REACTION_CXSMILES
Cl.[NH2:2][NH:3][C:4]([NH2:6])=[O:5].C([O-])(O)=O.[Na+].[CH3:12][C:13]([CH3:18])([CH3:17])[C:14](Cl)=O.[OH-].[Na+].Cl>O>[C:13]([C:18]1[NH:6][C:4](=[O:5])[NH:3][N:2]=1)([CH3:17])([CH3:14])[CH3:12] |f:0.1,2.3,5.6|

Inputs

Step One
Name
Semicarbazide hydrochloride
Quantity
25 g
Type
reactant
Smiles
Cl.NNC(=O)N
Name
water
Quantity
200 mL
Type
solvent
Smiles
O
Step Two
Name
NaHCO3
Quantity
40 g
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
Step Three
Name
trimethylacetyl chloride
Quantity
30 g
Type
reactant
Smiles
CC(C(=O)Cl)(C)C
Step Four
Name
NaOH
Quantity
20 g
Type
reactant
Smiles
[OH-].[Na+]
Name
water
Quantity
200 mL
Type
solvent
Smiles
O
Step Five
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at RT for 12 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
Solids were collected by filtration
WASH
Type
WASH
Details
washed with cold water
CUSTOM
Type
CUSTOM
Details
dried in vacuo
STIRRING
Type
STIRRING
Details
The mixture was stirred at 100° C. for 2 h
Duration
2 h
TEMPERATURE
Type
TEMPERATURE
Details
cooled with an ice-bath
FILTRATION
Type
FILTRATION
Details
The solids were collected by filtration
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried in vacuo

Outcomes

Product
Details
Reaction Time
 12 h
Name
3-(tert-butyl)-1H-1,2,4-triazol-5(4H)-one
Type
product
Smiles
C(C)(C)(C)C1=NNC(N1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 19.6 g
YIELD: PERCENTYIELD 61.9%
YIELD: CALCULATEDPERCENTYIELD 62%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.